Cas no 55405-39-5 (1,4-Benzenediacetonitrile, 2,3,5,6-tetrachloro-)

1,4-Benzenediacetonitrile, 2,3,5,6-tetrachloro- structure
55405-39-5 structure
Product Name:1,4-Benzenediacetonitrile, 2,3,5,6-tetrachloro-
CAS No:55405-39-5
MF:C10H4Cl4N2
MW:293.964158058167
CID:352008
PubChem ID:12512829
Update Time:2025-04-19

1,4-Benzenediacetonitrile, 2,3,5,6-tetrachloro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediacetonitrile, 2,3,5,6-tetrachloro-
    • 2-[2,3,5,6-tetrachloro-4-(cyanomethyl)phenyl]acetonitrile
    • DTXSID50500929
    • 2,2'-(2,3,5,6-Tetrachloro-1,4-phenylene)diacetonitrile
    • 55405-39-5
    • Inchi: 1S/C10H4Cl4N2/c11-7-5(1-3-15)8(12)10(14)6(2-4-16)9(7)13/h1-2H2
    • InChI Key: GPIUFLFQHCBLSX-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(CC#N)C(=C(C=1CC#N)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 291.91312
  • Monoisotopic Mass: 291.912859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
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